Cas no 1806759-71-6 (5-Chloro-2-(difluoromethyl)-4-iodopyridine)
5-Chloro-2-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-2-(difluoromethyl)-4-iodopyridine
-
- Inchi: 1S/C6H3ClF2IN/c7-3-2-11-5(6(8)9)1-4(3)10/h1-2,6H
- InChI Key: OMUXYSLVTKAPDH-UHFFFAOYSA-N
- SMILES: IC1C(=CN=C(C(F)F)C=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 136
- XLogP3: 2.8
- Topological Polar Surface Area: 12.9
5-Chloro-2-(difluoromethyl)-4-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023025049-250mg |
5-Chloro-2-(difluoromethyl)-4-iodopyridine |
1806759-71-6 | 97% | 250mg |
$686.80 | 2022-03-31 | |
| Alichem | A023025049-500mg |
5-Chloro-2-(difluoromethyl)-4-iodopyridine |
1806759-71-6 | 97% | 500mg |
$1,038.80 | 2022-03-31 | |
| Alichem | A023025049-1g |
5-Chloro-2-(difluoromethyl)-4-iodopyridine |
1806759-71-6 | 97% | 1g |
$1,831.20 | 2022-03-31 |
5-Chloro-2-(difluoromethyl)-4-iodopyridine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 5-Chloro-2-(difluoromethyl)-4-iodopyridine
5-Chloro-2-(difluoromethyl)-4-iodopyridine: A Comprehensive Overview
5-Chloro-2-(difluoromethyl)-4-iodopyridine (CAS No. 1806759-71-6) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, and iodine groups at specific positions. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable building block for various applications.
The synthesis of 5-Chloro-2-(difluoromethyl)-4-iodopyridine involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the introduction of the iodine substituent at the 4-position of the pyridine ring.
One of the most promising applications of 5-Chloro-2-(difluoromethyl)-4-iodopyridine lies in its potential as a precursor for drug discovery. The compound's ability to act as a versatile scaffold for constructing bioactive molecules has been extensively explored in recent studies. For example, researchers have utilized this compound to develop novel inhibitors for kinases and other enzyme targets implicated in cancer and neurodegenerative diseases.
In addition to its role in medicinal chemistry, 5-Chloro-2-(difluoromethyl)-4-iodopyridine has also found applications in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent studies have demonstrated that this compound can be incorporated into polymer blends to enhance their charge transport properties.
The steric and electronic effects introduced by the chlorine, difluoromethyl, and iodine substituents play a critical role in determining the reactivity and functionality of 5-Chloro-2-(difluoromethyl)-4-iodopyridine. The chlorine atom at the 5-position contributes to electron-withdrawing effects, while the difluoromethyl group at position 2 introduces both electron-withdrawing and steric effects. The iodine substituent at position 4 further enhances the compound's reactivity through its ability to participate in various coupling reactions.
Recent research has also focused on understanding the photophysical properties of 5-Chloro-2-(difluoromethyl)-4-iodopyridine. Studies have shown that this compound exhibits strong fluorescence under certain conditions, making it a potential candidate for use in sensors and imaging agents. Its ability to respond to external stimuli such as pH changes or metal ions has further expanded its potential applications in analytical chemistry.
In conclusion, 5-Chloro-2-(difluoromethyl)-4-iodopyridine (CAS No. 1806759-71-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and functionalization strategies, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial fields.
1806759-71-6 (5-Chloro-2-(difluoromethyl)-4-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)